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Compound of Interest

Compound Name: UAMC-3203

Cat. No.: B15586071

Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

UAMC-3203, a potent and selective ferroptosis inhibitor. Adherence to these procedures is

critical to ensure a safe laboratory environment and compliance with waste management

regulations.

Immediate Safety and Handling Precautions
While UAMC-3203 is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), it is imperative to handle it with care, following standard laboratory

safety protocols.[1] This material should be considered potentially hazardous until further

information is available.[2]

Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses, and gloves.

Although the Safety Data Sheet (SDS) for UAMC-3203 hydrochloride states that eye

protection is not required and that it generally does not irritate the skin, it is best practice to
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always wear gloves and safety glasses when handling any chemical.[1]

In Case of Exposure:

Inhalation: Move to fresh air. If you experience any discomfort, consult a doctor.[1]

Skin Contact: While the product is generally not considered a skin irritant, it is recommended

to wash the affected area thoroughly with soap and water.[1]

Eye Contact: Rinse the opened eye for several minutes under running water.[1]

Ingestion: If symptoms persist, seek medical attention.[1]

Disposal of Pure, Unused UAMC-3203
UAMC-3203 is supplied as a crystalline solid.[2] For the disposal of small quantities of pure,

unused UAMC-3203 that is not contaminated with other hazardous materials, follow the

procedures for non-hazardous solid chemical waste.

Step-by-Step Procedure:

Consult Local Regulations: Before proceeding, always consult your institution's

Environmental Health and Safety (EHS) office for specific guidelines on non-hazardous

chemical waste disposal.[1][2]

Packaging:

Ensure the UAMC-3203 is in a securely sealed, well-labeled container.

The label should clearly identify the contents as "UAMC-3203" and indicate that it is non-

hazardous.

Disposal:

In many jurisdictions, small quantities of non-hazardous solid chemicals can be disposed

of in the regular laboratory trash.[1][2]
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Do not dispose of chemical containers in a manner that could lead to custodial staff

handling unknown chemical waste.[2] It is best practice to place the sealed container in a

designated non-hazardous solid waste stream as directed by your EHS department.

Disposal of UAMC-3203 Solutions
UAMC-3203 is often dissolved in organic solvents such as Dimethyl Sulfoxide (DMSO) or

ethanol for experimental use. The disposal of these solutions is dictated by the hazards

associated with the solvent.

Disposal of UAMC-3203 in DMSO or Ethanol:

Waste Classification: Solutions of UAMC-3203 in flammable organic solvents like DMSO or

ethanol must be treated as hazardous chemical waste.

Collection:

Designate a specific, properly labeled waste container for organic solvent waste.

The container must be chemically compatible with the solvent and have a secure, leak-

proof lid.[3]

The label should clearly state "Hazardous Waste," list all components (e.g., "UAMC-3203
in DMSO"), and display the appropriate hazard pictograms for the solvent (e.g.,

flammable).[3]

Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

[4]

Ensure the storage area is well-ventilated and away from sources of ignition.[3]

Disposal:

Arrange for pickup and disposal through your institution's certified hazardous waste

management service.[5] Do not pour solutions containing organic solvents down the drain.

[6]
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Quantitative Data Summary
Property Value Source

Formulation Crystalline solid [2]

Solubility Soluble in Ethanol and DMSO [2]

Storage Temperature -20°C [2]

Stability ≥1 year at -20°C [2]

GHS Hazard Classification Not classified as hazardous [1]

Experimental Protocol: Preparation of a UAMC-3203
Stock Solution
This protocol details the preparation of a UAMC-3203 stock solution in DMSO, a common

procedure in research settings.

Materials:

UAMC-3203 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Pre-weighing: In a chemical fume hood, carefully weigh the desired amount of UAMC-3203
crystalline solid into a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube to achieve the

desired stock concentration. For example, to make a 10 mM stock solution, add the

appropriate volume of DMSO to the pre-weighed UAMC-3203.
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Dissolution: Securely cap the tube and vortex thoroughly until the solid is completely

dissolved. Gentle warming may be applied if necessary, but avoid excessive heat.

Storage: Store the stock solution at -20°C in a tightly sealed container to prevent moisture

absorption by the DMSO. For long-term storage, aliquoting the stock solution into smaller,

single-use volumes is recommended to avoid repeated freeze-thaw cycles.

Disposal Decision Pathway

UAMC-3203 Disposal Decision Pathway

Start: UAMC-3203 Waste

Is the UAMC-3203 in pure, solid form?

Is it contaminated with hazardous material?

Yes

Is the UAMC-3203 dissolved in a solvent?

No

Dispose as non-hazardous solid waste per institutional guidelines.

No

Dispose as hazardous chemical waste.

Yes

What is the solvent?

Yes

Collect in a designated organic solvent waste container for hazardous waste disposal.

Organic (e.g., DMSO, Ethanol)

Consult EHS for guidance on disposal of non-hazardous aqueous solutions.

Aqueous

Click to download full resolution via product page

Caption: Decision pathway for the proper disposal of UAMC-3203.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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